Methyl D-tyrosinate hydrochloride

• IUPAC Name: methyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate;hydrochloride
• InChI: InChI=1S/C10H13NO3.ClH/c1-14-10(13)9(11)6-7-2-4-8(12)5-3-7;/h2-5,9,12H,6,11H2,1H3;1H/t9-;/m1./s1
• InChI Key: VXYFARNRGZWHTJ-SBSPUUFOSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)O)N.Cl
• Isomeric SMILES: COC(=O)[C@@H](CC1=CC=C(C=C1)O)N.Cl
• Molecular Formula: C10H14ClNO3
• DSSTOX Substance ID: DTXSID40190732
• Molecular Weight: 231.67 g/mol
• CAS No.: 3728-20-9

Description

“Methyl D-tyrosinate hydrochloride” is a chemical compound with the molecular formula C10H14ClNO3. It is also known as “D-Tyrosine methyl ester hydrochloride” and has been used as an anti-inflammatory agent for the treatment of inflammatory bowel disease, hepatitis, and other inflammatory diseases.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, methyl (tert-butoxycarbonyl)-L-tyrosinate and methyl (2,2,2-trifluoroacetyl)-L-tyrosinate were synthesized, and their structures were confirmed spectroscopically. Single crystals of these compounds were studied by X-ray diffraction.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by an average mass of 231.676 Da and a monoisotopic mass of 231.066223 Da.

Physical and Chemical Properties Analysis

“this compound” has a molecular formula of C10H14ClNO3, an average mass of 231.676 Da, and a monoisotopic mass of 231.066223 Da.

Scientific Research Applications

• Fluorescent Sensing Applications : A study by Hou et al. (2015) developed a sensitive fluorescent sensor for detecting methyl parathion using L-tyrosine methyl ester functionalized carbon dots. This innovation could be useful in environmental monitoring and safety assessment of agricultural products (Hou et al., 2015).

• Synthesis and Chemical Studies : The work by Jin et al. (2014) highlights a total synthesis of methyl L-daunosaminide hydrochloride from L-tyrosine, demonstrating the use of methyl D-tyrosinate hydrochloride in complex chemical synthesis processes (Jin et al., 2014).

• Complex Formation and Drug Interaction Studies : Janik et al. (2009) explored the formation of complexes between N-acetyl-l-tyrosine methyl ester and N-acetylprocainamide hydrochloride, providing insight into the interactions of tyrosine derivatives in pharmaceutical contexts (Janik et al., 2009).

• Enzymatic and Biochemical Research : Yamamoto Ki et al. (2001) isolated and purified tyrosine hydroxylase from callus cultures, showcasing the role of tyrosine derivatives in enzymatic studies and potentially in understanding biochemical pathways (Yamamoto Ki et al., 2001).

• Potential Antibacterial Activity : Macdonald et al. (2016) demonstrated the biotransformation of L-tyrosine methyl ester to a compound with potential antibacterial activity, highlighting another possible application of this compound in medical and microbiological research (Macdonald et al., 2016).

• Radiochemistry and Imaging Studies : Gomzina et al. (2014) explored the synthesis of a tyrosine analog using methylation techniques for positron emission tomography (PET) imaging, indicating the use of this compound in advanced medical imaging (Gomzina et al., 2014).

• Chemical Modification and Protein Studies : Sato et al. (2015) achieved tyrosine-specific chemical modification using hemin-activated luminol derivatives, an approach that could be relevant in the study of protein structures and functions (Sato et al., 2015).

Safety and Hazards

According to the safety data sheet, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ.

Customer Q & A

Q1: What is the significance of D-Tyrosine methyl ester hydrochloride in the synthesis of (-)-aphanorphine?

A1: D-Tyrosine methyl ester hydrochloride serves as the crucial starting material in the asymmetric synthesis of (-)-aphanorphine []. This compound, readily derived from D-Tyrosine in four steps, provides the chiral backbone upon which the complex structure of (-)-aphanorphine is built. The researchers utilized this compound to ensure the stereoselective formation of the desired enantiomer of (-)-aphanorphine.

Q2: Could you elaborate on the specific steps involved in using D-Tyrosine methyl ester hydrochloride for (-)-aphanorphine synthesis?

A2: The synthesis begins with D-Tyrosine methyl ester hydrochloride and involves several key steps. First, it undergoes modifications to incorporate the necessary functional groups for the subsequent reactions. A ring-closing metathesis reaction is then employed to construct the bicyclic precursor. Finally, an intramolecular Friedel-Crafts reaction forms the tricyclic framework characteristic of (-)-aphanorphine [].